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Compound of Interest

Compound Name: (1-Phenyl-1H-indol-2-yl)methanol

Cat. No.: B11882487

Get Quote

Executive Summary
1-Phenylindole-2-methanol (CAS: 136836-01-6, MW: 223.27 g/mol ) is a critical synthetic

intermediate used in the development of biologically active indole derivatives, including COX-2

inhibitors and antiviral agents. Its structural characterization relies heavily on Electron

Ionization Mass Spectrometry (EI-MS).

This guide objectively analyzes the fragmentation mechanics of 1-phenylindole-2-methanol,

compares its spectral signature against its non-substituted analog (Indole-2-methanol), and

provides a validated experimental workflow for its identification.

Key Technical Insights
Molecular Ion Stability: The N-phenyl substituent significantly enhances the stability of the

molecular ion (

) compared to N-alkyl or N-H analogs due to extended conjugation.
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Dominant Pathway: The primary fragmentation channel is driven by the hydroxymethyl side

chain, specifically the loss of the hydroxyl radical (

) and formaldehyde (

).

Diagnostic Shift: The N-phenyl group introduces a consistent mass shift (

Da) to the core indole fragments, serving as a reliable diagnostic marker in complex
mixtures.

Instrumentation & Methodology
To ensure reproducibility, the following experimental conditions are recommended for the

generation of the spectral data discussed below.

Experimental Protocol: GC-MS Acquisition
Objective: Obtain a high-resolution fragmentation spectrum for structural validation.

Sample Preparation:

Dissolve 1 mg of 1-phenylindole-2-methanol in 1 mL of HPLC-grade Methanol or Ethyl

Acetate.

Filter through a 0.22 µm PTFE syringe filter to remove particulates.

GC Parameters:

Column: DB-5ms (30 m × 0.25 mm × 0.25 µm) or equivalent non-polar phase.

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Temperature Program: Hold at 100°C for 1 min; Ramp 20°C/min to 280°C; Hold 5 min.

Inlet: Splitless mode at 250°C.

MS Parameters (EI Mode):
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Ionization Energy: 70 eV (Standard).[1]

Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Scan Range:m/z 40–400.

Fragmentation Analysis
The fragmentation of 1-phenylindole-2-methanol under electron impact (70 eV) follows a

distinct pathway governed by the stability of the aromatic indole core and the labile nature of

the hydroxymethyl group.

Primary Fragmentation Pathways
Molecular Ion (

, m/z 223): The compound yields a robust molecular ion peak due to the high stability of the
fully conjugated N-phenylindole system.

Loss of Hydroxyl Radical (

, m/z 206):

Mechanism:[2][3] Homolytic cleavage of the C-O bond in the hydroxymethyl group.

Result: Formation of a resonance-stabilized 1-phenylindol-2-ylmethyl cation. This is often

the base peak or a high-intensity fragment.

Loss of Formaldehyde (

or

):

Mechanism:[2][3] Loss of

(formaldehyde) or
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leads to the 1-phenylindole cation (m/z 193) or the 1-phenylindolyl radical cation.

Ring Expansion (Quinolinium Formation):

Similar to the classic benzyl-tropylium rearrangement, the indolylmethyl cation can

rearrange to a phenyl-substituted quinolinium ion, further stabilizing the m/z 206 species.

Visualization of Signaling Pathways
The following diagram details the mechanistic causality of the fragmentation.
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Figure 1: Mechanistic fragmentation pathway of 1-phenylindole-2-methanol under 70 eV

Electron Ionization.

Comparative Analysis: 1-Phenyl vs. Unsubstituted
Analog
To validate the identity of the 1-phenyl derivative, it is essential to compare it against the well-

documented Indole-2-methanol.
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Table 1: Spectral Comparison
Feature

Indole-2-methanol
(Reference)

1-Phenylindole-2-
methanol (Target)

Mechanistic
Difference

Molecular Weight 147.18 g/mol 223.27 g/mol
Addition of Phenyl

group (+76 Da).

Molecular Ion (

)

m/z 147 (High

Intensity)

m/z 223 (High

Intensity)

N-Phenyl group adds

significant radical

stability.

Base Peak Candidate
m/z 130 (

)

m/z 206 (

)

Both lose OH to form

stable methylene

cations.

Core Fragment
m/z 117 (Indole

cation)

m/z 193 (1-

Phenylindole cation)

The N-Phenyl bond is

strong and rarely

cleaves first.

Diagnostic Low Mass m/z 77 (Weak/Absent) m/z 77 (Moderate)

Presence of the

phenyl ring fragment (

).

Performance Analysis
Stability: The 1-phenyl derivative exhibits a more robust molecular ion than the unsubstituted

parent. The phenyl ring acts as an electron sink, stabilizing the radical cation and reducing

the rate of immediate fragmentation compared to the N-H analog.

Differentiation: The presence of the m/z 77 peak (phenyl cation) in the 1-phenylindole-2-

methanol spectrum is a key differentiator. While indoles can produce small aromatic

fragments, a distinct m/z 77 peak is diagnostic of the N-phenyl substituent.

Commonality: Both compounds share the characteristic M-17 (Loss of OH) pathway,

confirming the presence of the hydroxymethyl group at the C2 position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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